![molecular formula C12H16ClNO2 B2540567 Methyl 2,3,4,5-tetrahydro-1H-benzo[b]azepine-7-carboxylate hydrochloride CAS No. 2126163-44-6](/img/structure/B2540567.png)
Methyl 2,3,4,5-tetrahydro-1H-benzo[b]azepine-7-carboxylate hydrochloride
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Description
Methyl 2,3,4,5-tetrahydro-1H-benzo[b]azepine-7-carboxylate hydrochloride is a useful research compound. Its molecular formula is C12H16ClNO2 and its molecular weight is 241.72. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Methyl 2,3,4,5-tetrahydro-1H-benzo[b]azepine derivatives are subjects of extensive research due to their complex molecular structure and potential applications in pharmaceutical chemistry. The synthesis of such compounds, including their analogs and derivatives, has been a focal point of research to explore their chemical properties and potential therapeutic uses.
One study detailed the synthesis and structural analysis of four related benzazepine derivatives, highlighting the importance of hydrogen-bonded assembly in their molecular architecture (Guerrero et al., 2014). The research emphasized the crystalline structures and hydrogen bonding patterns, providing insights into the stability and reactivity of these compounds.
Another study presented a high-yielding synthesis of methyl 7,9-dimethyl-5-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-1-carboxylate and its analogues, showcasing a step-by-step approach starting from 2,4-dimethylaniline (Vaid et al., 2014). This research contributes to the development of efficient synthetic routes for benzazepine derivatives, which are crucial for further pharmacological studies.
Potential Therapeutic Applications
Benzazepine derivatives have been investigated for their dopaminergic activity, suggesting their potential in treating neurological disorders. A study explored the synthesis of 6-chloro-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepines and evaluated their agonistic activity on dopamine receptors (Pfeiffer et al., 1982). The findings indicated promising dopaminergic properties, highlighting the therapeutic potential of benzazepine derivatives in modulating dopamine pathways.
Further research into benzazepine compounds revealed their inhibition of cholinesterase enzymes, suggesting applications in treating cognitive disorders such as Alzheimer's disease. Novel anticholinesterases based on the molecular skeletons of furobenzofuran and methanobenzodioxepine were synthesized, demonstrating potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase (Luo et al., 2005). This research supports the potential use of benzazepine derivatives in developing new treatments for neurodegenerative diseases.
Properties
IUPAC Name |
methyl 2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2.ClH/c1-15-12(14)10-5-6-11-9(8-10)4-2-3-7-13-11;/h5-6,8,13H,2-4,7H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSTBBDRUMWIPFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)NCCCC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.